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Compound of Interest

Compound Name: 2-Furanacrolein

Cat. No.: B3021440 Get Quote

This guide provides a comprehensive technical overview of 2-Furanacrolein, a heterocyclic

aldehyde of significant interest to researchers in organic synthesis and drug discovery. We will

move beyond a simple cataloging of names to explore the compound's chemical identity,

physicochemical properties, synthetic pathways, and its role as a versatile building block for

more complex molecules.

Chemical Identity and Nomenclature: Establishing a
Foundational Understanding
2-Furanacrolein is an organic compound featuring a furan ring substituted with an acrolein

group.[1] This structure, specifically the α,β-unsaturated aldehyde functionality, is the primary

source of its reactivity and utility in chemical synthesis.[2] Establishing its precise identity is

crucial for reproducibility in research and development.

The primary identifiers and nomenclature are summarized below.

Caption: Core identifiers for 2-Furanacrolein.

Synonyms and Alternative Names
The compound is referenced by a multitude of synonyms in literature and commercial listings.

Awareness of these alternatives is essential for conducting thorough literature searches and for

procurement.
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3-(2-Furyl)acrolein[1][2]

Furyl acrolein[1][3]

Furan-2-acrolein[1][3]

β-(2-Furyl)acrolein[1]

(E)-3-Furan-2-yl-propenal[3]

trans-3-(2-Furyl)acrolein

3-(2-Furanyl)-2-propenal[1][4]

β-(2-Furfurylidene)acetaldehyde[3]

2-(2-Formylvinyl)furan[5]

FEMA 2494[1][6]

Chemical Identifiers
A summary of key database and regulatory identifiers is provided in the table below for

unambiguous reference.
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Identifier Type Value Source(s)

CAS Number 623-30-3 [1][3][6]

PubChem CID 12174 [7]

EINECS Number 210-785-3 [3][6]

IUPAC Name (E)-3-furan-2-ylprop-2-enal [4]

Molecular Formula C₇H₆O₂ [1][3][4]

Molecular Weight 122.12 g/mol [1][3][7]

MDL Number MFCD00003256 [1]

JECFA Number 1497 [1][6][7]

FDA UNII SSQ86U3DRP [1]

Physicochemical Properties
The physical and chemical properties of 2-Furanacrolein dictate its handling, storage, and

application in synthetic chemistry. It is an air-sensitive compound that should be stored under

an inert atmosphere.[6]
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Property Value Source(s)

Appearance
White to light brown powder or

crystalline solid.
[1][2][3]

Odor

Described as having a

cinnamon-like or spicy,

herbaceous aroma.

[1][2][7]

Melting Point 49-55 °C [1][6]

Boiling Point 143 °C at 37 mmHg [1][6]

Solubility

Insoluble in water; Soluble in

chloroform, slightly soluble in

ethyl acetate and methanol.

[1][7][8]

Flash Point 99 °C (210.2 °F) - closed cup [9]

Storage Temperature 2-8°C [1][6]

Synthesis and Reactivity
The synthetic utility of 2-Furanacrolein stems from its accessible preparation and the versatile

reactivity of its constituent functional groups.

General Synthesis Pathway
A primary route for synthesizing 2-Furanacrolein is through a condensation reaction between

furan-2-carbaldehyde (furfural) and acetaldehyde. This transformation is a classic example of a

Claisen-Schmidt condensation, where an aldehyde without α-hydrogens (furfural) reacts with

an enolizable aldehyde (acetaldehyde) in the presence of a base.
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Caption: General workflow for the synthesis of 2-Furanacrolein.
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Representative Experimental Protocol: Base-Catalyzed
Condensation
The following protocol is a generalized representation. Researchers should consult specific

literature for optimized conditions, including temperature, reaction time, and purification

methods.

Preparation: A reaction vessel is charged with a solution of sodium hydroxide in a

water/ethanol mixture and cooled in an ice bath.

Reactant Addition: Acetaldehyde is added dropwise to the cooled basic solution, keeping the

temperature low to control the exothermic reaction and prevent self-condensation of

acetaldehyde.

Furfural Addition: Furfural is then added slowly to the mixture. The reaction is stirred

vigorously at a controlled temperature.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup and Isolation: Upon completion, the reaction is neutralized with an acid (e.g., HCl).

The resulting mixture may form a precipitate, which can be collected by filtration.

Purification: The crude product is purified, typically by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography, to yield pure 2-Furanacrolein.

Core Reactivity
2-Furanacrolein's reactivity is dominated by two key features:

α,β-Unsaturated Aldehyde: This system is susceptible to a variety of nucleophilic additions.

The carbonyl carbon is an electrophilic site, and the β-carbon is susceptible to conjugate

(Michael) addition. This dual reactivity allows for the construction of complex molecular

scaffolds.[2]

Furan Ring: The furan ring is an electron-rich aromatic heterocycle.[10] It can participate in

electrophilic aromatic substitution reactions, typically at the 5-position.[10][11] The ring itself
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can also act as a diene in Diels-Alder reactions under certain conditions.

This compound is an aldehyde and may undergo exothermic self-condensation or

polymerization, often catalyzed by acid.[1][7] It can also react with air via autoxidation to form

peroxo acids and ultimately carboxylic acids.[1][7]

Applications in Research and Drug Development
2-Furanacrolein is primarily valued as a synthetic intermediate for creating more complex

molecules.[3] Its utility spans fine chemicals, specialty materials, and pharmaceutical research.

[3]

Role as a Synthetic Building Block
The compound serves as a crucial starting material for synthesizing a range of organic

compounds.[2][3] For instance, it is a useful reagent in the synthesis of highly substituted

tetrahydrofurans and tetrahydropyrans via a double Michael addition strategy.[8] Its reactive

nature is leveraged to build molecular complexity efficiently.

The Furan Moiety in Medicinal Chemistry
The furan nucleus is a privileged scaffold in drug discovery, appearing in numerous

pharmacologically active compounds.[10][12] Furan derivatives have demonstrated a wide

spectrum of biological activities, including antibacterial, anti-inflammatory, and anticancer

properties.[10][13]

Pharmacophore: The furan ring can act as a bioisostere of a phenyl ring, offering a different

hydrophilic-lipophilic balance while maintaining key structural interactions with biological

targets.[10]

Examples in Medicine: Well-known drugs incorporate the furan ring, such as Nitrofurantoin

(an antibiotic for urinary tract infections) and Ranitidine (an anti-ulcer agent), highlighting the

therapeutic potential of this heterocyclic system.[10][13]

Given this context, 2-Furanacrolein represents a valuable starting point for synthesizing novel

furan-containing drug candidates. Its aldehyde group provides a convenient handle for
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elaboration and diversification through reactions like reductive amination, Wittig reactions, and

oxidations to the corresponding carboxylic acid (3-(2-Furyl)acrylic acid).

Other Applications
Beyond drug development, 2-Furanacrolein is used as a flavoring agent in the food industry

and as a component in fragrances due to its spicy, cinnamon-like odor.[1][7]

Related Compounds of Interest
The 2-Furanacrolein scaffold can be readily modified to produce derivatives with different

properties.

2-Methyl-3-(2-furyl)acrolein (CAS 874-66-8): The addition of a methyl group at the alpha

position alters the steric and electronic properties of the acrolein unit, influencing its

reactivity.[14]

5-Nitro-2-furanacrolein (CAS 1874-22-2): The introduction of a strong electron-withdrawing

nitro group at the 5-position of the furan ring significantly modifies the ring's reactivity and is

a common feature in antimicrobial furan derivatives.[15]

Conclusion
2-Furanacrolein, while known by many names, is a chemical entity with a distinct and valuable

profile for synthetic and medicinal chemists. Its straightforward synthesis, combined with the

rich, predictable reactivity of its α,β-unsaturated aldehyde system and furan ring, secures its

role as a foundational building block. For researchers in drug development, it offers a gateway

to the diverse and pharmacologically significant class of furan-containing compounds, providing

a versatile platform for the synthesis of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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